Cas no 2138182-52-0 (6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole)

• Product Name: 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole
• CAS No: 2138182-52-0
• MF: C₉H₇F₄N
• MW: 205.1521961689
• CID: 5783263
• PubChem ID: 165955616
• Update Time: 2025-06-12

6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1122817
• 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole
• 2138182-52-0

• Inchi： 1S/C9H7F4N/c10-7-2-1-6-3-4-14(8(6)5-7)9(11,12)13/h1-2,5H,3-4H2
• InChI Key： VZHQXBBQJHHXFR-UHFFFAOYSA-N
• SMILES： FC(N1C2C=C(C=CC=2CC1)F)(F)F

Computed Properties

• Exact Mass: 205.05146188g/mol
• Monoisotopic Mass: 205.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole

Introduction to 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 2138182-52-0)

6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 2138182-52-0, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of both fluoro and trifluoromethyl substituents in its structure imparts unique electronic and steric properties, which are critical for modulating its pharmacological effects.

The structural motif of 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole consists of a seven-membered aromatic ring system fused with a five-membered saturated ring, a configuration that is commonly found in biologically active molecules. The fluoro group at the 6-position and the trifluoromethyl group at the 1-position are particularly noteworthy, as they are known to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. These features make this compound an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated indoles due to their potential as pharmacophores in various therapeutic areas. Studies have demonstrated that fluorine substitution can significantly alter the bioactivity of indole derivatives, often leading to enhanced potency and selectivity. For instance, compounds containing fluoro or trifluoromethyl groups have shown promise in treating neurological disorders, infectious diseases, and cancer. The indole scaffold itself is well-documented for its role in modulating neurotransmitter systems and immune responses, further highlighting the therapeutic relevance of 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have leveraged computational methods and high-throughput screening to identify derivatives of 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole that exhibit improved pharmacological properties. These efforts have led to the identification of novel analogs with enhanced binding affinity to target proteins and improved pharmacokinetic profiles. For example, studies have shown that modifications at the 2- and 3-positions of the indole ring can significantly enhance binding interactions with enzymes and receptors involved in disease pathways.

The synthesis of 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole presents unique challenges due to the presence of sensitive functional groups. However, advances in synthetic methodologies have made it possible to access this compound with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the complex framework of this molecule. Additionally, computational chemistry has played a pivotal role in optimizing synthetic routes by predicting reaction outcomes and identifying optimal reaction conditions.

The biological activity of 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole has been extensively studied in both in vitro and in vivo settings. Preclinical data suggest that this compound exhibits inhibitory activity against several key enzymes and receptors implicated in various diseases. Notably, it has shown promise as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of neurotransmitter receptors relevant to neurological disorders. These findings underscore the therapeutic potential of this compound and highlight its suitability for further development into a clinical candidate.

Recent advances in medicinal chemistry have emphasized the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying the structure of 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole, researchers have been able to fine-tune its pharmacological properties. For example, introducing additional substituents at strategic positions on the indole ring has led to compounds with enhanced potency and selectivity. These modifications have not only improved binding affinity but also influenced metabolic stability and distribution profiles.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine substitution is known to confer several advantages, including increased lipophilicity, improved metabolic stability, and enhanced binding interactions with biological targets. The presence of both a fluoro group at the 6-position and a trifluoromethyl group at the 1-position in 6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole exemplifies these benefits. These substituents contribute to the compound's overall bioactivity by modulating electronic properties and steric hindrance around key binding sites.

In conclusion,6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 2138182-52-0) represents a promising scaffold for drug discovery with significant therapeutic potential. Its unique structural features, combined with its demonstrated biological activity, make it an attractive candidate for further exploration. As research continues to uncover new applications for fluorinated indoles,6-fluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indole is poised to play a crucial role in the development of novel therapeutic agents targeting various diseases.